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Compound of Interest

Compound Name: Chloroacetone

Cat. No.: B047974 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

hazardous chemicals is paramount. This guide provides essential, immediate safety and

logistical information for the use of Chloroacetone, a flammable, toxic, and corrosive

compound. Adherence to these procedures is critical to ensure a safe laboratory environment.

Immediate Safety & Hazard Information
Chloroacetone is a highly hazardous substance that can be fatal if inhaled or absorbed

through the skin.[1][2][3] It is corrosive and can cause severe burns to the skin, eyes, and

respiratory tract.[1][3][4] As a lachrymator, it can cause tearing and irritation upon exposure.[1]

The vapor is heavier than air and can travel, posing a flashback and explosion hazard.[5]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Chloroacetone.
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Property Value

Flash Point 32 °C (89.6 °F)[1][6]

Boiling Point 119 °C (246.2 °F)[6]

Vapor Density 3.19 (Air = 1.0)[6]

Specific Gravity 1.160[6]

Oral LD50 (Rat) 100 mg/kg[3]

Dermal LD50 (Rabbit) 141 mg/kg[3]

Inhalation LC50 (Rat) 262 ppm/1H

Occupational Exposure Limit
TLV: 1 ppm; 3.8 mg/m³ C (skin) (ACGIH 1995-

1996)[4]

Operational Plan for Handling Chloroacetone
This section provides a step-by-step guide for the safe handling of Chloroacetone, from

preparation to disposal.

Pre-Handling Preparations
Risk Assessment: Before any work begins, conduct a thorough risk assessment specific to

the planned experiment.

Emergency Preparedness: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.[2][5] Have an appropriate fire extinguisher (dry

chemical, CO2, alcohol or polymer foam) available.[5]

Ventilation: All work with Chloroacetone must be conducted in a properly functioning

chemical fume hood with explosion-proof ventilation.[3][6]

Personal Protective Equipment (PPE): All personnel must be trained on the proper use of

PPE. The following PPE is mandatory:

Eye Protection: Wear chemical splash goggles and a face shield.[5] Contact lenses should

not be worn.[5]
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Hand Protection: Wear appropriate protective gloves. While specific breakthrough times

are not readily available, it is crucial to consult with safety equipment suppliers for

recommendations on the most protective glove material.[5]

Skin Protection: Wear appropriate protective clothing, including a lab coat, apron, and

closed-toe shoes to prevent skin exposure.[5]

Respiratory Protection: If there is a risk of exceeding exposure limits or if ventilation is

inadequate, a NIOSH/MSHA approved respirator must be used.[6]

Handling Procedures
Grounding: Metal containers used for transferring Chloroacetone should be grounded and

bonded to prevent static discharge.[5]

Non-Sparking Tools: Use only non-sparking tools and equipment when handling

Chloroacetone.[2][5]

Safe Transfer: Whenever possible, use an automated or closed system to pump liquid

Chloroacetone from storage containers.[5]

Avoid Contamination: Do not eat, drink, or smoke in areas where Chloroacetone is handled.

[2][5] Wash hands thoroughly after handling.[2]

Storage: Store Chloroacetone in a tightly closed container in a cool, well-ventilated, and

dark area, away from heat, sparks, and open flames.[5][7] It should be stored in a

refrigerator/flammables cabinet.[1][6] Ensure it is stored separately from strong oxidants and

bases.[2][6]

Spill and Emergency Procedures
Minor Spill:

Evacuate non-essential personnel from the area.[5]

Remove all ignition sources.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.nj.gov/health/eoh/rtkweb/documents/fs/0374.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0374.pdf
https://www.fishersci.com/store/msds?partNumber=AAA11922&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b047974?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0374.pdf
https://www.benchchem.com/product/b047974?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2117-5-01.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0374.pdf
https://www.benchchem.com/product/b047974?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0374.pdf
https://www.benchchem.com/product/b047974?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2117-5-01.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0374.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2117-5-01.pdf
https://www.benchchem.com/product/b047974?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0374.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0760
https://nmu-mi.newlook.safecollegessds.com/document/repo/6a3b2bcd-b62e-4bcf-8cde-3550e42e447b
https://www.fishersci.com/store/msds?partNumber=AAA11922&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2117-5-01.pdf
https://www.fishersci.com/store/msds?partNumber=AAA11922&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0374.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0374.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wearing appropriate PPE, cover the spill with an inert absorbent material such as dry lime,

sand, or soda ash.[5]

Collect the absorbed material into a covered container for disposal.[5]

Ventilate and wash the area after clean-up is complete.[5]

Major Spill or Leak:

Evacuate the area immediately.

Activate the fire alarm and contact emergency services.

Only trained personnel with appropriate protective equipment should attempt to handle the

spill.

Exposure:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

provide oxygen. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes while removing contaminated clothing. Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, give one or two glasses of

water to drink.[7] Seek immediate medical attention.

Disposal Plan
Waste Characterization: Chloroacetone and any contaminated materials must be treated as

hazardous waste.[5]

Containerization: Collect waste in a properly labeled, sealed container.
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Disposal Method: Dispose of the waste through a licensed waste disposal company.[3]

Incineration in a facility equipped with an afterburner and scrubber is a recommended

method.[2] Do not dispose of Chloroacetone down the drain.

Visualizing Safety: Procedural Flowchart
The following diagram illustrates the logical workflow for safely handling Chloroacetone and

the appropriate emergency responses.
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Chloroacetone Handling and Emergency Workflow
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Caption: Workflow for safe handling and emergency response for Chloroacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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